Cas no 869003-30-5 (β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate)

• Product Name: β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• CAS No: 869003-30-5
• MF: C₁₇H₂₃NO₉
• MW: 385.365825891495
• MDL: MFCD19981017
• CID: 4495835
• PubChem ID: 16754229
• Update Time: 2025-10-30

β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• Propargyl-2-acetamido-2-desoxy-3,4,6-tri-O-acetyl- beta-D-glucoside
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-prop-2-ynoxyoxan-2-yl]methyl acetate
• 869003-30-5
• MFCD19981017

• MDL： MFCD19981017
• Inchi： 1S/C17H23NO9/c1-6-7-23-17-14(18-9(2)19)16(26-12(5)22)15(25-11(4)21)13(27-17)8-24-10(3)20/h1,13-17H,7-8H2,2-5H3,(H,18,19)
• InChI Key： UAEPPSZVKZLPGJ-UHFFFAOYSA-N
• SMILES： CC(NC1C(OCC#C)OC(COC(C)=O)C(OC(C)=O)C1OC(C)=O)=O

Computed Properties

• Exact Mass: 385.13728131Da
• Monoisotopic Mass: 385.13728131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 126Ų

Additional information on β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate

β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate (CAS No: 869003-30-5)

The compound β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate (CAS No: 869003-30-5) is a highly specialized sugar derivative with significant potential in various fields of chemical and pharmaceutical research. This compound is a modified β-D-glucopyranoside structure, where the hydroxyl groups at positions 3, 4, and 6 are protected as acetates (triacetate). Additionally, the anomeric carbon at position 1 is substituted with a 2-propyn-1-yl group (propargyl), and the oxygen at position 2 is replaced by an acetylamino group (acetylamino). These structural modifications make it a valuable tool in glycosylation studies and drug delivery systems.

Recent advancements in glycosylation chemistry have highlighted the importance of such sugar derivatives in synthesizing complex carbohydrates and glycoconjugates. The acetylation at positions 3, 4, and 6 prevents unwanted side reactions during synthesis, making this compound an ideal building block for constructing bioactive molecules. The presence of the propargyl group introduces additional functionality, enabling click chemistry applications such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes it a versatile intermediate in the synthesis of glycomimetics and anti-viral agents.

In terms of biological applications, this compound has shown promise in targeting specific glycan-binding proteins. Studies have demonstrated its ability to inhibit lectin activity, which is crucial in immune recognition and pathogen-host interactions. Furthermore, its acetylated groups enhance its stability in physiological conditions, making it a potential candidate for drug delivery systems that require prolonged circulation times.

The synthesis of β-D-Glucopyranoside derivatives has evolved significantly with the advent of enzymatic methods and chemical catalysis. Researchers have employed glycosynthases to achieve high enantioselectivity in producing this compound. This enzymatic approach not only improves yield but also reduces the environmental footprint compared to traditional chemical synthesis methods.

In conclusion, β-D-Glucopyranoside, 2-propyn-1-yl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate (CAS No: 869003-30-5) stands out as a critical intermediate in modern carbohydrate chemistry. Its unique structure and functional groups make it indispensable for advancing research in glycomics, drug design, and therapeutic development.